Cas no 54532-18-2 (Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI))

• Product Name: Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI)
• CAS No: 54532-18-2
• MF: C₅H₁₁HgNO₂S
• MW: 349.801336526871
• CID: 378333
• Update Time: 2023-11-19

Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI) Chemical and Physical Properties

Names and Identifiers

• Mercurate(1-),[L-homocysteinato(2-)-kS]methyl-, hydrogen (9CI)
• Mercury 2-amino-4-sulfanylbutanoate methanide (1/1/1)
• CID 138399965
• Mercurate(1-), [L-homocysteinato(2-)-κS]methyl-, hydrogen (9CI)

• Inchi： 1S/C4H9NO2S.CH3.Hg/c5-3(1-2-8)4(6)7;;/h3,8H,1-2,5H2,(H,6,7);1H3;/q;-1;+2/p-1
• InChI Key： XZCXTELHLAJJNR-UHFFFAOYSA-M
• SMILES： [Hg+2].SCCC(C(=O)[O-])N.[CH3-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 80.6
• Topological Polar Surface Area: 67.2